Cas no 22946-12-9 (1,3-Benzodioxole-2-methanol)

• Product Name: 1,3-Benzodioxole-2-methanol
• CAS No: 22946-12-9
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 251521
• PubChem ID: 20367000
• Update Time: 2025-04-19

1,3-Benzodioxole-2-methanol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-2-methanol
• Methanol,1,3-benzodioxol-2-yl-
• 1,3-benzodioxol-2-ylmethanol
• SCHEMBL4333283
• 22946-12-9
• DTXSID70606199
• NVFNURDSPUTUOR-UHFFFAOYSA-N
• benzo[d][1,3]dioxol-2-ylmethanol
• (2H-1,3-Benzodioxol-2-yl)methanol

• Inchi： 1S/C8H8O3/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4,8-9H,5H2
• InChI Key： NVFNURDSPUTUOR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2OC1CO

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69